N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide

• IUPAC Name: N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)butanamide
• InChI: InChI=1S/C21H19N5O2S/c1-3-17(20(28)22-14-8-6-7-13(11-14)12(2)27)29-21-24-19-18(25-26-21)15-9-4-5-10-16(15)23-19/h4-11,17H,3H2,1-2H3,(H,22,28)(H,23,24,26)
• InChI Key: VSMKYTFWPLSAJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC(=C1)C(=O)C)SC2=NC3=C(C4=CC=CC=C4N3)N=N2
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide is a chemical compound that has been studied for its potential use in scientific research. It is a derivative of indole, which is a common building block in organic synthesis. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide is not fully understood. However, it is thought to work by inhibiting certain enzymes and signaling pathways in cells. This leads to the inhibition of cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have several interesting biochemical and physiological effects. Some of these include:
1. Anti-cancer properties: This compound inhibits the proliferation of cancer cells and induces apoptosis.
2. Neuroprotective effects: this compound has been found to have neuroprotective effects and may help to prevent the progression of neurological disorders.
3. Antimicrobial properties: This compound inhibits the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide in lab experiments is that it has been shown to have interesting biochemical and physiological effects. This makes it a promising candidate for further study. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways or enzymes.

Future Directions

There are several future directions for the study of N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide. Some of these include:
1. Further studies on the mechanism of action: Understanding the mechanism of action of this compound will be important for the development of new therapies that target specific pathways or enzymes.
2. Development of new cancer therapies: this compound has been shown to have anti-cancer properties, making it a potential candidate for the development of new cancer therapies.
3. Development of new antibiotics: This compound has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.
In conclusion, this compound is a promising compound that has been studied for its potential use in scientific research. It has been found to have interesting biochemical and physiological effects, making it a potential candidate for the development of new therapies for cancer, neurological disorders, and infectious diseases. Further studies on the mechanism of action and the development of new therapies and antibiotics are needed to fully understand the potential of this compound.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide involves several steps. The starting materials are 3-acetylphenylamine and 5H-[1,2,4]triazino[5,6-b]indole-3-thiol. These are reacted with butanoyl chloride in the presence of a base to form the desired compound. The reaction is monitored using analytical techniques such as TLC and NMR spectroscopy to ensure purity and yield.

Scientific Research Applications

N-(3-acetylphenyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylthio)butanamide has been studied for its potential use in scientific research. It has been found to have interesting biochemical and physiological effects, making it a promising candidate for further study. Some of the areas where this compound may be useful include:
1. Cancer research: this compound has been shown to have anti-cancer properties. It inhibits the proliferation of cancer cells and induces apoptosis, making it a potential candidate for the development of new cancer therapies.
2. Neurological disorders: This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. It has been found to have neuroprotective effects and may help to prevent the progression of these diseases.
3. Infectious diseases: this compound has also been shown to have antimicrobial properties. It inhibits the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.